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Compound of Interest

Compound Name: JNJ-6379

Cat. No.: B1574635 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential guidance on the personal protective equipment (PPE),

handling procedures, and disposal of the investigational new drug JNJ-6379 (also known as

Bersacapavir) in a laboratory setting. As JNJ-6379 is an investigational compound, it should be

handled with caution, treating it as a potentially hazardous substance.[1] Adherence to

standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

JNJ-6379. This guidance is based on general best practices for handling chemical and

biological hazards in a laboratory setting.[2][3][4][5]
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PPE Category Equipment Purpose
Specifications &

Best Practices

Body Protection Laboratory Coat

Protects skin and

personal clothing from

splashes and spills.[4]

[5]

- Should be flame-

resistant if working

with flammable

solvents.- Must be

worn fully buttoned.-

Should be removed

before leaving the

laboratory.

Hand Protection
Disposable Nitrile

Gloves

Prevents direct skin

contact with the

compound.[2][3][4]

- Check for tears or

holes before use.-

Use a double layer of

gloves for added

protection.- Change

gloves immediately if

contaminated.- Do not

wear outside the

laboratory.

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

Protects eyes from

splashes, aerosols,

and dust.[3][4][5]

- Goggles are required

for procedures with a

high risk of splashing.-

A face shield should

be worn in addition to

goggles when

handling larger

quantities or during

procedures that may

generate significant

aerosols.

Respiratory Protection N95 Respirator or

Higher

Protects against

inhalation of aerosols

or fine powders.

- Recommended

when handling the

powdered form of the

compound or when

there is a potential for
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aerosol generation.- A

risk assessment

should be conducted

to determine the

appropriate level of

respiratory protection.

Foot Protection Closed-toe Shoes

Protects feet from

spills and falling

objects.[3]

- Shoes should be

made of a non-porous

material.

Operational and Disposal Plans
Handling Procedures:

Preparation:

Review all available safety information and establish a designated work area.

Ensure all necessary PPE is available and in good condition.

Prepare all equipment and reagents before handling the compound.

Weighing and Reconstitution:

Handle the solid form of JNJ-6379 in a chemical fume hood or other ventilated enclosure

to minimize inhalation risk.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Experimental Use:

All work with JNJ-6379, both in solid and liquid form, should be conducted in a well-

ventilated area, preferably a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.
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In case of accidental exposure, follow standard first aid procedures and seek medical

attention if necessary.

Disposal Plan:

The disposal of investigational drugs must comply with federal, state, and local regulations.[6]

[7][8][9]

Waste Segregation:

All materials that have come into contact with JNJ-6379 (e.g., pipette tips, tubes, gloves,

weighing paper) should be considered contaminated waste.

Segregate waste into sharps, solid waste, and liquid waste.

Waste Containment:

Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.[6]

Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container.[6]

Do not pour down the drain.

Sharps: Dispose of in a designated sharps container.

Waste Disposal:

All waste contaminated with JNJ-6379 must be disposed of as hazardous chemical waste.

Arrange for pickup and disposal by a licensed hazardous waste management company.[6]

[8] High-temperature incineration is a common disposal method for pharmaceutical waste.

[10]

Maintain accurate records of all disposed waste.

Experimental Workflow for Handling and Disposal of
JNJ-6379
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Caption: Workflow for the safe handling and disposal of JNJ-6379.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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